Cas no 511240-22-5 (Methyl 3-amino-4-(isopropylamino)benzoate)

Methyl 3-amino-4-(isopropylamino)benzoate structure

511240-22-5 structure

Product Name:Methyl 3-amino-4-(isopropylamino)benzoate

CAS No:511240-22-5

MF:C₁₁H₁₆N₂O₂

MW:208.256942749023

MDL:MFCD01570644

CID:934782

PubChem ID:2736795

Update Time:2025-04-19

Methyl 3-amino-4-(isopropylamino)benzoate Chemical and Physical Properties

Names and Identifiers

- Methyl 3-amino-4-(isopropylamino)benzoate
- 3-Amino-4-isopropylamino-benzoic acid methyl ester
- methyl 3-amino-4-(propan-2-ylamino)benzoate
- 3-amino-4-isopropylaminobenzoic acid methyl ester
- SCHEMBL2248053
- J-522131
- Methyl 3-amino-4-[(1-methylethyl)amino]benzoate
- DB-051904
- CS-0206566
- AKOS009158357
- A828450
- methyl 3-amino-4-[(propan-2-yl)amino]benzoate
- BS-28641
- 511240-22-5
- HLELQEAHNDLXDC-UHFFFAOYSA-N
- SB77730
- DTXSID50371611
- MFCD01570644
- MDL： MFCD01570644
- Inchi： 1S/C11H16N2O2/c1-7(2)13-10-5-4-8(6-9(10)12)11(14)15-3/h4-7,13H,12H2,1-3H3
- InChI Key： HLELQEAHNDLXDC-UHFFFAOYSA-N
- SMILES： O(C)C(C1C=CC(=C(C=1)N)NC(C)C)=O

Computed Properties

Exact Mass: 208.12100
Monoisotopic Mass: 208.121177757g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 15
Rotatable Bond Count: 4
Complexity: 219
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.9
Topological Polar Surface Area: 64.4Å²

Experimental Properties

Melting Point: 104-106
PSA: 64.35000
LogP: 2.52990

Methyl 3-amino-4-(isopropylamino)benzoate Security Information

Hazard Statement： Irritant
Hazardous Material Identification：

Methyl 3-amino-4-(isopropylamino)benzoate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
TRC	M328628-100mg	Methyl 3-amino-4-(isopropylamino)benzoate	511240-22-5		100mg	$64.00	2023-05-17
TRC	M328628-250mg	Methyl 3-amino-4-(isopropylamino)benzoate	511240-22-5		250mg	$75.00	2023-05-17
TRC	M328628-500mg	Methyl 3-amino-4-(isopropylamino)benzoate	511240-22-5		500mg	$87.00	2023-05-17
TRC	M328628-1g	Methyl 3-amino-4-(isopropylamino)benzoate	511240-22-5		1g	$98.00	2023-05-17
abcr	AB226077-1 g	Methyl 3-amino-4-(isopropylamino)benzoate, 95%; .	511240-22-5	95%	1g	€105.20	2022-09-01
abcr	AB226077-5 g	Methyl 3-amino-4-(isopropylamino)benzoate, 95%; .	511240-22-5	95%	5g	€358.00	2022-09-01
Matrix Scientific	130415-1g	3-Amino-4-isopropylamino-benzoic acid methyl ester, 95%+	511240-22-5	95%	1g	$130.00	2023-09-10
abcr	AB226077-1g	Methyl 3-amino-4-(isopropylamino)benzoate, 95%; .	511240-22-5	95%	1g	€127.00	2023-09-12
abcr	AB226077-5g	Methyl 3-amino-4-(isopropylamino)benzoate, 95%; .	511240-22-5	95%	5g	€382.00	2023-09-12
abcr	AB226077-25g	Methyl 3-amino-4-(isopropylamino)benzoate, 95%; .	511240-22-5	95%	25g	€1062.00	2023-09-12

Methyl 3-amino-4-(isopropylamino)benzoate Production Method

Methyl 3-amino-4-(isopropylamino)benzoate Related Literature

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5. An atmosphere and light tuned highly diastereoselective synthesis of cyclobuta/penta[b]indoles from aniline-tethered alkylidenecyclopropanes with alkynes†

Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873

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